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Get Quote
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A Critical Chiral Scaffold in Beta-Adrenergic and Anticonvulsant Drug Discovery[1][2][3]

Executive Summary

(R)-N-benzyl-3-phenoxy-2-hydroxypropylamine (CAS: 203309-98-2) is a high-value chiral
amino alcohol intermediate.[1][2] It serves as a fundamental building block in the synthesis of
aryloxypropanolamine beta-blockers and has emerged as a scaffold of interest in the
development of sodium channel modulators for anticonvulsant therapy.[1][2] Unlike simple
achiral amines, the specific (R)-configuration of the hydroxyl group is pharmacologically critical,
often dictating the binding affinity to

-adrenergic receptors and voltage-gated ion channels.[1][2] This guide details the
physicochemical properties, synthesis pathways, and experimental protocols for leveraging this
molecule in drug development.[1][2]

Chemical Identity & Physicochemical Properties

The molecule features a core propanol backbone flanked by a phenoxy ether and a
benzylamine moiety.[1][2][4] Its lipophilicity and hydrogen-bonding capacity make it an ideal
probe for membrane-bound receptors.[1][2]
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Key ldentifiers

Property

Detail

IUPAC Name

(2R)-1-(benzylamino)-3-phenoxypropan-2-ol

Common Name

(R)-N-Benzyl-3-phenoxy-2-hydroxypropylamine

CAS Number

203309-98-2 (Specific (R)-isomer)

Molecular Formula

Molecular Weight

257.33 g/mol

Chirality

(R)-enantiomer (C2 position)

Physicochemical Profile

Parameter Value /| Observation Relevance
) White to off-white crystalline Ease of handling/weighing vs.
Physical State ) .
solid oils.[1][2]

Low melting point requires cold

Melting Point 44-46 °C )
storage to prevent caking.[1][2]
N ) High thermal stability under
Boiling Point 115 °C (at 14 mmHQ)
reduced pressure.[1][2]
N Soluble in EtOH, DMSO, DCM;  Requires organic co-solvents
Solubility ) ] )
Low in Water for biological assays.[1][2]
] Protonated at physiological pH
pKa (Calc) ~9.2 (Amine)
(7.4).[1112]
Good membrane permeability
LogP ~25-3.0 (CNS penetration potential).[1]

[2]

Synthesis & Stereochemistry

The synthesis of the (R)-enantiomer is strictly controlled to maintain optical purity.[1][2] The

preferred industrial route involves the regiospecific ring-opening of chiral epoxides.[1][2]
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Synthesis Pathway (Regiospecific Ring Opening)

The most robust method utilizes (R)-Phenyl Glycidyl Ether as the chiral starting material.[1][2]
The reaction with benzylamine proceeds via an

mechanism, attacking the less hindered carbon, preserving the stereocenter at C2.[1][2]

Reaction Scheme:

Precursor: (R)-Phenyl Glycidyl Ether (High ee%).[1][2]

Nucleophile: Benzylamine (1.0 - 1.2 eq).[1][2]

Solvent: Isopropanol or Ethanol (Protic solvents facilitate epoxide opening).[1][2]

Conditions: Reflux (60—-80°C) for 2—4 hours.

(R)-Phenyl Glycidyl Ether .
(Chiral Epoxide) Reflux / iPrOH
Transition State Ring Opening > (R)-N-Benzyl-3-phenoxy-
/// (Amine Attack at C3) 2-hydroxypropylamine
Benzylamine
(Nucleophile)

Click to download full resolution via product page
Figure 1: Regiospecific synthesis via nucleophilic ring opening of (R)-phenyl glycidyl ether.[1][2]

Stereochemical Integrity[1][2]

o Risk: Racemization is negligible under neutral/basic reflux.[1][2] Avoid strong Lewis acids
which might promote

character and scrambling.[1][2]

 Validation: Enantiomeric excess (ee) must be confirmed via Chiral HPLC (e.g., Chiralcel OD-
H column).[1][2]

Pharmacological Applications
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This scaffold is a "privileged structure” in medicinal chemistry, serving as a template for two
major classes of therapeutics.[1][2]

Beta-Adrenergic Receptor Antagonists (Beta-Blockers)

The aryloxypropanolamine core is the pharmacophore for most beta-blockers (e.qg.,
Propranolol, Atenolol).[1][2]

o Mechanism: The secondary hydroxyl group interacts with the Aspartate residue in the
receptor binding pocket.[1][2] The (S)-enantiomer of the final drug is usually more potent, but
the (R)-intermediate is crucial for structure-activity relationship (SAR) studies and
synthesizing specific diastereomers.[1][2]

» Role of N-Benzyl: While most marketed beta-blockers have N-isopropyl or N-t-butyl groups,
the N-benzyl derivative shows unique lipophilic interactions and is often used as a precursor
(benzyl deprotection yields the primary amine for further diversification).[1][2]

Anticonvulsant Activity (Sodium Channel Blockade)

Research into functionalized amino acids (like Lacosamide) has expanded to amino alcohols.

[11[2]
e Mechanism: Compounds with the

-benzyl-3-phenoxy-2-hydroxypropylamine motif have been screened for activity against
maximal electroshock (MES) induced seizures.[1][2]

» Mode of Action: They likely stabilize the slow-inactivated state of voltage-gated sodium
channels (

), reducing neuronal hyperexcitability without blocking physiological firing.[1][2]

Experimental Protocols
Protocol A: Synthesis of (R)-N-Benzyl-3-phenoxy-2-
hydroxypropylamine
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Objective: Produce >98% pure (R)-isomer on a gram scale.
o Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser.
e Charge: Add (R)-Phenyl Glycidyl Ether (15.0 g, 100 mmol) and Isopropanol (100 mL).

o Addition: Add Benzylamine (11.8 g, 110 mmol) dropwise over 10 minutes at room
temperature.

o Reaction: Heat the mixture to reflux (82°C) and stir for 4 hours. Monitor consumption of
epoxide by TLC (Hexane:EtOAc 7:3).

o Work-up:
o Cool to room temperature.[1][2]

o Concentrate under reduced pressure (Rotavap) to remove solvent and excess
benzylamine.[1][2]

o The residue will solidify upon standing or cooling.[1][2]
 Purification: Recrystallize from minimal hot Ethanol/Hexane (1:5 ratio).
e Yield: Expect 20-22 g (80—85%).

o Characterization:
o 1H NMR (CDCI3):

7.2-7.4 (m, 10H, Ar-H), 6.9 (m, 3H, Ar-H), 4.1 (m, 1H, CH-OH), 4.0 (d, 2H, O-CH2), 3.8 (s,
2H, N-CH2-Ph), 2.8 (m, 2H, N-CH2).[1][2]

Protocol B: Chiral Purity Analysis (HPLC)

Objective: Determine enantiomeric excess (ee%).[1][2]
e Column: Daicel Chiralcel OD-H (4.6 x 250 mm).[1][2]

» Mobile Phase: Hexane : Isopropanol : Diethylamine (90 : 10 : 0.1).[1][2]
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e Flow Rate: 1.0 mL/min.[1][2]
o Detection: UV at 254 nm.[1][2]

o Retention Times: (R)-isomer typically elutes after the (S)-isomer in this system (verify with
racemate standard).

Safety & Handling (MSDS Summary)

e Hazards: Irritant to eyes, respiratory system, and skin.[1][2] Potential sensitizer.[1][2]
o Storage: Store at 2—8°C. Hygroscopic — keep tightly sealed.

e Disposal: Incineration in a chemical combustor equipped with an afterburner and scrubber.[1]

[2]

Visualization: Pharmacophore Mapping

The diagram below illustrates how the (R)-N-benzyl-3-phenoxy-2-hydroxypropylamine structure
maps to the standard Beta-Blocker pharmacophore.

Aryloxypropanolamine Core
(Scaffold)

Linker |C2 Position C3 Position
Chiral Hydroxyl (OH) Basic Amine (NH)
(H-Bond Donor/Acceptor) (lonic Interaction)

Substitution

Aromatic Ring (Phenoxy)
(Hydrophobic Pocket)

N-Benzyl Group
(Lipophilic Tail)

Click to download full resolution via product page

Figure 2: Pharmacophore mapping of the target molecule against beta-adrenergic binding
requirements.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12582807/docs#technical-guide-r-n-benzyl-3-
phenoxy-2-hydroxypropylamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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